Cas no 2228657-22-3 (5-(1H-1,2,3,4-tetrazol-5-yl)-1,2-oxazol-3-amine)

• Product Name: 5-(1H-1,2,3,4-tetrazol-5-yl)-1,2-oxazol-3-amine
• CAS No: 2228657-22-3
• MF: C₄H₄N₆O
• MW: 152.114158630371
• CID: 6000763
• PubChem ID: 165615072
• Update Time: 2025-05-20

5-(1H-1,2,3,4-tetrazol-5-yl)-1,2-oxazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-(1H-1,2,3,4-tetrazol-5-yl)-1,2-oxazol-3-amine
• EN300-1816123
• 2228657-22-3

• Inchi： 1S/C4H4N6O/c5-3-1-2(11-8-3)4-6-9-10-7-4/h1H,(H2,5,8)(H,6,7,9,10)
• InChI Key： CZRANINYEHDVPI-UHFFFAOYSA-N
• SMILES： O1C(C2N=NNN=2)=CC(N)=N1

Computed Properties

• Exact Mass: 152.04465877g/mol
• Monoisotopic Mass: 152.04465877g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 107Ų

Additional information on 5-(1H-1,2,3,4-tetrazol-5-yl)-1,2-oxazol-3-amine

5-(1H-1,2,3,4-Tetrazol-5-Yl)-1,2-Oxazol-3-Amine: A Comprehensive Overview

5-(1H-1,2,3,4-Tetrazol-5-Yl)-1,2-Oxazol-3-Amine, also known by its CAS Registry Number CAS No. 2228657-22-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule belongs to the class of heterocyclic compounds, which are widely studied due to their unique electronic properties and potential applications in drug design. The compound's structure consists of a 1,2-oxazole ring fused with a tetrazole moiety at the 5-position. This combination of heterocycles imparts distinctive chemical and biological properties to the molecule.

The synthesis of 5-(1H-1,2,3,4-Tetrazol-5-Yl)-1,2-Oxazol-3-Amine typically involves multi-step reactions that leverage the reactivity of tetrazoles and oxazoles. Recent advancements in synthetic methodologies have enabled more efficient routes to this compound. For instance, researchers have explored the use of click chemistry principles to construct the tetrazole ring in situ during the synthesis process. Such approaches not only enhance the yield but also improve the purity of the final product.

One of the most promising applications of this compound lies in its potential as a pharmacological agent. The tetrazole moiety is known for its ability to act as a bioisostere for nitro groups in various drug molecules. This property makes CAS No. 2228657-22-3 a valuable candidate for drug design targeting specific biological pathways. Recent studies have demonstrated that this compound exhibits moderate activity against certain enzymes involved in neurodegenerative diseases.

In addition to its pharmacological applications, 5-(1H-1,2,3,4-Tetrazol-5-Yl)-1,2-Oxazol-3-Amine has shown potential in materials science. Its ability to form stable coordination complexes with transition metals has led to investigations into its use as a ligand in catalytic systems. Researchers have reported enhanced catalytic activity when this compound is used as a co-ligand in palladium-catalyzed cross-coupling reactions.

The study of CAS No. 2286577-...-...-...-...-...-< strong>CAS No. is ongoing due to its versatile structure and promising properties across multiple disciplines. As research continues to uncover new applications and mechanisms of action for this compound